Cas no 1338667-52-9 (1-(2-chloro-4-fluorobenzyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid)

• Product Name: 1-(2-chloro-4-fluorobenzyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid
• CAS No: 1338667-52-9
• MF: C₁₅H₁₀ClFN₄O₂
• MW: 332.716905117035
• CID: 4589248
• Update Time: 2025-05-22

1-(2-chloro-4-fluorobenzyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[(2-chloro-4-fluorophenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxylic acid
• 1H-1,2,3-Triazole-4-carboxylic acid, 1-[(2-chloro-4-fluorophenyl)methyl]-5-(4-pyridinyl)-
• 1-(2-chloro-4-fluorobenzyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid

• Inchi： 1S/C15H10ClFN4O2/c16-12-7-11(17)2-1-10(12)8-21-14(9-3-5-18-6-4-9)13(15(22)23)19-20-21/h1-7H,8H2,(H,22,23)
• InChI Key： QCUOVUUPTDWWFO-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(F)C=C2Cl)C(C2C=CN=CC=2)=C(C(O)=O)N=N1

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 543.3±60.0 °C at 760 mmHg
• Flash Point: 282.4±32.9 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

1-(2-chloro-4-fluorobenzyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridyltriazoles Pyridyl-1,2,3-triazoles

Additional information on 1-(2-chloro-4-fluorobenzyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid

1-(2-chloro-4-fluorobenzyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid: A Comprehensive Overview

The compound 1-(2-chloro-4-fluorobenzyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid (CAS No. 1338667-52-9) is a highly specialized organic molecule with significant potential in the fields of pharmaceuticals and materials science. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases.

Chemical Structure and Synthesis

The molecular structure of 1-(2-chloro-4-fluorobenzyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid is characterized by a triazole ring fused with a pyridine moiety and substituted with a benzyl group containing chlorine and fluorine atoms. The presence of these halogens introduces electronic effects that enhance the molecule's stability and reactivity. The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitutions and cyclizations, which are optimized to achieve high yields and purity. Researchers have recently explored green chemistry approaches to synthesize this compound, reducing environmental impact while maintaining product quality.

Biological Activity and Applications

Emerging research has demonstrated that 1-(2-chloro-4-fluorobenzyl)-5-pyridin-4-yl-1H-1,2,3-triazole-4-carboxylic acid exhibits potent biological activity, particularly as an inhibitor of key enzymes involved in disease pathways. For instance, studies have shown its ability to inhibit kinases associated with cancer progression, making it a promising candidate for anticancer drug development. Additionally, this compound has shown potential in modulating inflammatory responses, suggesting its application in treating autoimmune diseases.

Pharmacokinetic Properties

Understanding the pharmacokinetic properties of 1-(2-chloro-4-fluorobenzyl)-5-pyridin-4-yli...